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Compound of Interest

Compound Name: Tricaproin

Cat. No.: B052981

Ensuring laboratory safety and environmental responsibility are paramount in scientific
research. This document provides essential procedural guidance for the proper disposal of
tricaproin, a common triglyceride used in various research and development applications.

Tricaproin, also known as glycerin trihexanoate, is generally not classified as a hazardous
substance.[1][2] However, proper disposal is crucial to maintain a safe laboratory environment
and comply with regulations. Adherence to local, state, and federal guidelines is mandatory for
all waste disposal.[1][3][4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for tricaproin.
Always wear appropriate Personal Protective Equipment (PPE), including gloves and safety
glasses. In case of a spill, absorb the material with an inert substance like sand or earth, and
collect it for proper disposal. Avoid releasing tricaproin into sewers or drains.

Quantitative Data Summary

While specific quantitative disposal limits are determined by local regulations, the following
table summarizes key properties of tricaproin relevant to its handling and disposal.
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Property Value Source
CAS Number 621-70-5

Molecular Formula C21H3806

Physical State Liquid

Hazard Classification Not classified as hazardous

o Not classified as hazardous
Waste Classification
waste

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of tricaproin
waste.

1. Waste Segregation and Collection:
o Collect tricaproin waste in a designated, leak-proof, and chemically compatible container.

» Do not mix tricaproin waste with other chemical waste streams unless compatibility has
been confirmed.

2. Labeling:

o Clearly label the waste container with "Tricaproin Waste" and the date of accumulation.
3. Storage:

» Store the sealed waste container in a designated waste collection area.

4. Disposal Options:

o Landfill: As tricaproin is not classified as hazardous waste, it may be permissible to dispose
of it in a licensed landfill. Always confirm with your institution's Environmental Health and
Safety (EHS) office and local regulations.
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« Incineration: Another disposal option is to mix the tricaproin with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber. This should only
be performed by a licensed waste disposal contractor.

5. Contaminated Materials:

o Dispose of any materials contaminated with tricaproin, such as absorbent pads or empty
containers, in the same manner as the chemical waste itself.

6. Consult a Professional:

e Always consult your institution's EHS office or a licensed waste disposal professional to
ensure compliance with all applicable regulations.

Logical Workflow for Tricaproin Disposal

The following diagram illustrates the decision-making process for the proper disposal of
tricaproin.
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Tricaproin Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b052981?utm_src=pdf-custom-synthesis
https://www.cosmobiousa.com/content/document/larodan/lrd-33-0600_tricaproin_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tricaproin
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5c3plaDZzeTh2N3AxeTU2N2w1cHo2MHZjcWJvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiNjIxLTcwLTVfNjYyMkFGX1NEUy5wZGZcIjsgZmlsZW5hbWUqPVVURi04Jyc2MjEtNzAtNV82NjIyQUZfU0RTLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--5755ba11431c815f56a1f91c6208df55a1196964/621-70-5_6622AF_SDS.pdf
https://images-na.ssl-images-amazon.com/images/I/41w321S+pSL.pdf
https://www.benchchem.com/product/b052981#tricaproin-proper-disposal-procedures
https://www.benchchem.com/product/b052981#tricaproin-proper-disposal-procedures
https://www.benchchem.com/product/b052981#tricaproin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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